2-(6-Methylpyridin-2-yloxy)ethanamine

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2-(6-methylpyridin-2-yl)oxyethanamine
• InChI: InChI=1S/C8H12N2O/c1-7-3-2-4-8(10-7)11-6-5-9/h2-4H,5-6,9H2,1H3
• InChI Key: AXBFDTTWFGTAQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OCCN

Description

2-(6-Methylpyridin-2-yloxy)ethanamine is a chemical compound with the molecular formula C8H12N2O It is a derivative of pyridine, a heterocyclic aromatic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Methylpyridin-2-yloxy)ethanamine typically involves the reaction of 6-methyl-2-pyridinol with ethylene oxide in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to yield the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The process may also include purification steps such as distillation or crystallization to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(6-Methylpyridin-2-yloxy)ethanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethanamine group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles such as halides, thiols, and amines can be used under basic or acidic conditions.

Major Products Formed

Oxidation: N-oxides of this compound.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(6-Methylpyridin-2-yloxy)ethanamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(6-Methylpyridin-2-yloxy)ethanamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 2-(6-Methylpyridin-2-yl)ethanamine
• 2-(6-Methoxypyridin-2-yl)ethanamine
• 2-(5-Methylpyridin-2-yl)ethanamine

Uniqueness

2-(6-Methylpyridin-2-yloxy)ethanamine is unique due to the presence of the ethanamine group attached to the 6-methylpyridin-2-yloxy moiety. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various research applications.